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Introduction
ON1231320, also known as 7ao, is a potent and highly specific arylsulfonyl pyrido-pyrimidinone

inhibitor of Polo-like kinase 2 (PLK2).[1][2][3] PLK2 is a member of the serine/threonine protein

kinase family that plays a crucial role in cell cycle progression, particularly in centriole

duplication.[4][5] ON1231320 selectively inhibits PLK2 with a reported IC50 of 310 nM, while

showing minimal activity against other PLK family members like PLK1, PLK3, and PLK4 (IC50

> 10 μM).[1][6] Its mechanism of action involves blocking the cell cycle in the G2/M phase,

which leads to mitotic catastrophe and ultimately induces apoptosis in tumor cells.[2][4] These

characteristics make ON1231320 a valuable tool for cancer research and a potential

therapeutic agent.[4][5]

Solubility Data
Proper solubilization is critical for the accurate and effective use of ON1231320 in experimental

settings. The following table summarizes its solubility in common laboratory solvents.
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Solvent Concentration Notes Reference

DMSO
46 - 50 mg/mL (98.4 -

106.96 mM)

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility. Ultrasonic

agitation may be

required for complete

dissolution.

[1][6]

Water Insoluble - [1]

Ethanol Insoluble - [1]

In Vivo Formulation 1
15 mg/mL (DMSO

stock)

Dilute 50 µL of 15

mg/mL DMSO stock

into 400 µL of

PEG300, mix, add 50

µL of Tween80, mix,

and add 500 µL of

ddH₂O. Use

immediately.

[1]

In Vivo Formulation 2 2.5 mg/mL (5.35 mM)

Prepare a 10% DMSO

solution and add it to

a 90% (20% SBE-β-

CD in saline) solution.

Ultrasonic agitation

may be needed.

[6]

Experimental Protocols
Preparation of Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a concentrated stock solution, which can be stored

and later diluted for use in cell culture.

Materials:
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ON1231320 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Protocol:

Weighing: Accurately weigh the desired amount of ON1231320 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration. (Molecular Weight of ON1231320 = 467.45 g/mol ).

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate

the vial or warm it briefly in a 37°C water bath.[7] Visually inspect to ensure no solid particles

remain.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store aliquots at -20°C for short-term (1 month) or -80°C for long-term (1 year)

storage.[1]

Preparation of Working Solutions for Cell Culture
This protocol details the dilution of the DMSO stock solution into a cell culture medium for

treating cells.

Materials:

10 mM ON1231320 stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile tubes for dilution

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b8146548?utm_src=pdf-body
https://www.benchchem.com/product/b8146548?utm_src=pdf-body
https://www.benchchem.com/product/b8146548?utm_src=pdf-body
https://www.selleckchem.com/qa.html
https://www.selleckchem.com/products/on1231320.html
https://www.benchchem.com/product/b8146548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thawing: Thaw a single-use aliquot of the 10 mM ON1231320 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell

culture medium to achieve the desired final concentrations (e.g., 0.035 - 1 µM).[6]

Mixing: Mix thoroughly by gentle vortexing or inversion. It is crucial to ensure the final DMSO

concentration in the medium applied to cells is non-toxic (typically ≤ 0.1%).[7]

Application: Add the final working solution to the cell cultures immediately. Include a vehicle

control (medium with the same final concentration of DMSO) in your experimental setup.
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Preparation of Stock Solution

Preparation of Working Solution

Application to Cells
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Caption: Workflow for preparing ON1231320 solutions.
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Mechanism of Action and Signaling Pathway
ON1231320 exerts its anti-tumor effects by specifically targeting PLK2. The PLK family of

kinases are key regulators of the cell cycle.[8] PLK2, in particular, is involved in centriole

duplication, a critical step for the formation of the mitotic spindle.[4][5] By inhibiting PLK2,

ON1231320 disrupts this process, leading to an arrest of the cell cycle in the G2/M phase.[1][2]

This mitotic arrest triggers cellular stress pathways, culminating in programmed cell death, or

apoptosis.[4][9] A key marker of this apoptotic induction is the increased expression of cleaved

poly (ADP-ribose) polymerase (PARP).[9]
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Cell Preparation

Treatment

Assay & Analysis

Seed cells in a
96-well plate

Allow cells to adhere
(e.g., 24 hours)

Prepare serial dilutions
of ON1231320

Add ON1231320 and
control (DMSO) to wells

Incubate for a set period
(e.g., 24, 48, 72 hours)

Add proliferation reagent
(e.g., CCK-8, MTT)

Incubate for 1-4 hours

Measure absorbance

Calculate GI50/IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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